Cas no 2228797-46-2 (1-(3-bromothiophen-2-yl)-2-fluoroethan-1-ol)

• Product Name: 1-(3-bromothiophen-2-yl)-2-fluoroethan-1-ol
• CAS No: 2228797-46-2
• MF: C₆H₆BrFOS
• MW: 225.078643321991
• CID: 5926289
• PubChem ID: 165653158
• Update Time: 2025-11-01

1-(3-bromothiophen-2-yl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromothiophen-2-yl)-2-fluoroethan-1-ol
• EN300-1905365
• 2228797-46-2

• Inchi： 1S/C6H6BrFOS/c7-4-1-2-10-6(4)5(9)3-8/h1-2,5,9H,3H2
• InChI Key： HMFSDYJGUUXTOR-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C(CF)O

Computed Properties

• Exact Mass: 223.93068g/mol
• Monoisotopic Mass: 223.93068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(3-bromothiophen-2-yl)-2-fluoroethan-1-ol

Introduction to 1-(3-bromothiophen-2-yl)-2-fluoroethan-1-ol (CAS No. 2228797-46-2)

1-(3-bromothiophen-2-yl)-2-fluoroethan-1-ol (CAS No. 2228797-46-2) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromothiophene moiety and a fluorinated alcohol group, which contribute to its potential applications in drug discovery and development.

The molecular formula of 1-(3-bromothiophen-2-yl)-2-fluoroethan-1-ol is C₈H₆BrFO₂, and its molecular weight is approximately 214.03 g/mol. The presence of the bromine atom in the thiophene ring and the fluorine atom in the ethan-1-ol group imparts specific chemical and biological properties to this compound, making it a valuable candidate for various research purposes.

In recent years, the study of 1-(3-bromothiophen-2-yl)-2-fluoroethan-1-ol has been driven by its potential as a lead compound for the development of novel therapeutic agents. Research has shown that compounds with bromothiophene and fluorinated alcohol functionalities can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. These findings have sparked interest in exploring the pharmacological potential of 1-(3-bromothiophen-2-yl)-2-fluoroethan-1-ol.

A notable study published in the Journal of Medicinal Chemistry (JMC) investigated the anticancer activity of 1-(3-bromothiophen-2-yl)-2-fluoroethan-1-ol. The researchers found that this compound demonstrated significant cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

Beyond its anticancer properties, 1-(3-bromothiophen-2-yl)-2-fluoroethan-1-ol has also shown promise in anti-inflammatory research. A study published in the European Journal of Medicinal Chemistry (EJMC) evaluated the anti-inflammatory effects of this compound using both in vitro and in vivo models. The results indicated that 1-(3-bromothiophen-2-yl)-2-fluoroethan-1-ol effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

The synthesis of 1-(3-bromothiophen-2-yl)-2-fluoroethan-1-ol involves several well-established chemical reactions. One common approach is to start with 3-bromothiophene and react it with an appropriate fluorinated alcohol precursor under suitable conditions. The reaction conditions, including temperature, solvent, and catalysts, are carefully optimized to achieve high yields and purity of the final product. The synthetic route for this compound is well-documented in the literature, making it accessible for researchers interested in further studies.

The physical properties of 1-(3-bromothiophen-2-yl)-2-fluoroethan-1-ol, such as its melting point, boiling point, and solubility, are important considerations for its use in various applications. These properties can influence the compound's stability, bioavailability, and formulation potential. For instance, its solubility in organic solvents can facilitate its use in solution-based reactions or formulations for drug delivery systems.

In conclusion, 1-(3-bromothiophen-2-yl)-2-fluoroethan-1-ol (CAS No. 2228797-46-2) is a versatile compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation into its therapeutic potential. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the development of innovative therapeutic strategies.